Cas no 148191-60-0 (Pyrazolo[1,5-a]pyrido[3,4-e]pyrimidine-3-carboxylicacid, 6-methyl-, ethyl ester, 7-oxide)

• Product Name: Pyrazolo[1,5-a]pyrido[3,4-e]pyrimidine-3-carboxylicacid, 6-methyl-, ethyl ester, 7-oxide
• CAS No: 148191-60-0
• MF: C₁₃H₁₂N₄O₃
• MW: 272.259382247925
• CID: 168430
• PubChem ID: 3073332
• Update Time: 2025-04-19

Pyrazolo[1,5-a]pyrido[3,4-e]pyrimidine-3-carboxylicacid, 6-methyl-, ethyl ester, 7-oxide Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]pyrido[3,4-e]pyrimidine-3-carboxylicacid, 6-methyl-, ethyl ester, 7-oxide
• Ethyl 6-methylpyrazolo(1,5-a)pyrido(3,4-e)pyrimidine-3-carboxylate 7-oxide
• Pyrazolo(1,5-a)pyrido(3,4-e)pyrimidine-3-carboxylic acid, 6-methyl-, ethyl ester, 7-oxide
• 148191-60-0
• DTXSID60163928
• 3-Ethoxycarbonyl-6-methylpyrazolo(1,5-a)pyrido(3,4-e)pyrimidin-N(sup 7)-oxide

• Inchi： 1S/C13H12N4O3/c1-3-20-13(18)10-7-15-17-11-4-5-16(19)8(2)9(11)6-14-12(10)17/h4-7H,3H2,1-2H3
• InChI Key： NCTXMORTTRZPAV-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=NN2C=1N=CC1C(C)=[N+](C=CC2=1)[O-])=O

Computed Properties

• Exact Mass: 272.09106
• Monoisotopic Mass: 272.09094026g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 82Ų

Experimental Properties

• PSA: 83.43